Cas no 1321950-48-4 ((2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide
• CAS No: 1321950-48-4
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 6204727
• PubChem ID: 7092271
• Update Time: 2025-06-29

(2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide
• AKOS016677119
• F0447-0085
• 1321950-48-4
• (E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide
• (E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)acrylamide

• Inchi： 1S/C21H18N2O3S/c24-20(13-11-19-12-14-21(27-19)23(25)26)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2/b13-11+
• InChI Key： HPSUJWVBNVXWKL-ACCUITESSA-N
• SMILES： S1C(=CC=C1/C=C/C(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 378.10381361g/mol
• Monoisotopic Mass: 378.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 94.4Ų

Additional information on (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide

Introduction to (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS No. 1321950-48-4)

(2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide, identified by its CAS number 1321950-48-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its conjugated system, which includes both aromatic and alkenic functionalities, making it a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide consists of a prop-2-enamide core linked to a dibenzylamino group at the N-position and a 5-nitrothiophene ring at the C3 position. This unique arrangement imparts distinct electronic and steric properties, which are highly valuable in designing molecules with specific biological activities. The presence of the nitro group on the thiophene ring enhances the compound's reactivity, making it a potential candidate for further functionalization and derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, thiophene derivatives have emerged as prominent players due to their broad spectrum of biological activities. The nitrothiophene moiety, in particular, has been extensively studied for its potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. The compound (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide represents an advanced derivative that combines the advantageous properties of both dibenzylamides and nitrothiophenes.

One of the most compelling aspects of (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide is its potential as a pharmacological tool. The conjugated system of this molecule allows for efficient energy transfer and electronic delocalization, which can be harnessed in various biochemical interactions. Additionally, the nitro group can undergo reduction to form an amine, providing a pathway for further chemical diversification. This reactivity has been exploited in several synthetic strategies aimed at developing more complex derivatives with enhanced biological efficacy.

Recent studies have highlighted the importance of molecular scaffolds that can modulate biological pathways through multiple mechanisms. The combination of an amide bond and a nitrothiophene ring in (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide suggests that it may interact with multiple targets within biological systems. This polypharmacological approach has gained traction in drug discovery due to its ability to produce synergistic effects and reduce the likelihood of resistance development.

The synthesis of (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide involves several key steps that highlight the ingenuity of modern synthetic organic chemistry. The starting materials typically include commercially available precursors such as 5-nitrothiophene and benzaldehyde derivatives. Through a series of well-established reactions, including condensation, reduction, and functional group interconversion, the desired product is obtained with high yield and purity. These synthetic protocols not only demonstrate the versatility of current methodologies but also underscore the importance of optimizing reaction conditions to achieve scalability and cost-effectiveness.

The pharmacological evaluation of (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide has revealed several promising properties. In vitro studies have indicated that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data suggest that it may possess anti-inflammatory effects by modulating key signaling pathways involved in inflammation regulation. These findings are particularly intriguing given the growing concern over antibiotic resistance and the need for novel anti-inflammatory therapies.

The development of new drug candidates often requires careful consideration of their pharmacokinetic profiles to ensure efficacy and safety upon administration. The physicochemical properties of (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide, such as solubility, stability, and metabolic fate, have been thoroughly investigated to assess its feasibility as a therapeutic agent. These studies have provided valuable insights into how structural modifications can influence drug-like properties, guiding future synthetic efforts toward optimizing these characteristics.

The impact of computational chemistry on drug discovery cannot be overstated. Advanced computational methods have been employed to model the interactions between (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yl)prop-2-enamide and biological targets, providing predictive insights into its pharmacological behavior. These simulations have helped refine experimental designs and accelerate the identification of lead compounds with improved biological activity. By integrating experimental data with computational predictions, researchers can more efficiently navigate the complex landscape of drug discovery.

The future prospects for (2E)-N,N-dibenzyl-3-(5-nitrothiophen-2-yll)prop--{sub 1} enamide

In conclusion, (CAS No.)^{_{1321950--48--4}}, represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its synthesis exemplifies modern organic synthesis techniques while its pharmacological profile suggests potential therapeutic applications in areas such as antimicrobial therapy anti-inflammation cancer treatment etc.. As research continues this compound will undoubtedly play an important role in shaping future directions within medicinal chemistry bioorganic synthesis fields..